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Compound of Interest

(2-Bromopyridin-3-
Compound Name:
yl)methanamine

Cat. No.: B1342914

An In-depth Technical Guide to the Safety and Handling of (2-Bromopyridin-3-
yl)methanamine

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended as a technical guide for qualified professionals and is
based on available safety data for (2-Bromopyridin-3-yl)methanamine and structurally
related compounds. It is not a substitute for a formal risk assessment or the official Safety Data
Sheet (SDS) provided by the supplier. Always consult the most current SDS for the specific
product you are using and adhere to all institutional and governmental safety regulations.

Chemical Identification

This guide pertains to (2-Bromopyridin-3-yl)methanamine, a chemical intermediate often
used in the synthesis of more complex molecules in pharmaceutical and chemical research.
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Identifier Value

Chemical Name (2-Bromopyridin-3-yl)methanamine
Synonyms 2-Bromo-3-pyridinemethanamine
CAS Number 205744-15-6[1]

Molecular Formula CeH7BrNz[1]

Molecular Weight 187.04 g/mol [1]

Structure alt text

Hazard Identification and Classification

While a comprehensive, peer-reviewed toxicity profile for (2-Bromopyridin-3-yl)methanamine
is not readily available, data from SDSs of closely related bromopyridine derivatives indicate
significant potential hazards. The following GHS classifications are extrapolated from these
related compounds and should be considered provisional until a specific SDS for CAS No.
205744-15-6 is consulted.

GHS Classification Summary (Based on Related Compounds)
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Hazard Class Category Hazard Statement
o H301: Toxic if swallowed /
Acute Toxicity, Oral Category 3/4 ]
H302: Harmful if swallowed[2]
Acute Toxicity, Dermal Category 2 H310: Fatal in contact with skin
) ) o H315: Causes skin irritation[2]
Skin Corrosion/Irritation Category 2 3]
H319: Causes serious eye
Serious Eye Damage/Irritation Category 2A/ 1 irritation / H318: Causes
serious eye damage[2][3]
Specific Target Organ Toxicity H335: May cause respiratory
. Category 3 o
(Single Exposure) irritation[2][3]
Flammable Liquids Category 4 H227: Combustible liquid

GHS Label Elements

o Pictograms:

o (Acute Toxicity - Fatal or Toxic)

o (Skin/Eye Irritation, Respiratory Irritation, Harmful)

 Signal Word:Danger[2]

Hazard and Precautionary Statements
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Type Code Statement
Hazard H301 Toxic if swallowed.
H310 Fatal in contact with skin.
H315 Causes skin irritation.[2][3]
H319 Causes serious eye irritation.
May cause respirato
H335 o Y _ P Y
irritation.[2][3]
Avoid breathing
Precautionary P261 dust/fume/gas/mist/vapors/spr
ay.[2]
Do not get in eyes, on skin, or
P262 ,
on clothing.
Wash skin thoroughly after
P264 _
handling.[2][3]
Do not eat, drink or smoke
P270 ) )
when using this product.[2][3]
Wear protective gloves/ eye
P280 protection/ face protection.[2]
[3]
IF SWALLOWED: Immediately
P301+P310 call a POISON
CENTER/doctor.
IF ON SKIN: Wash with plenty
P302+P352
of soap and water.[2]
IF IN EYES: Rinse cautiously
with water for several minutes.
P305+P351+P338 Remove contact lenses, if
present and easy to do.
Continue rinsing.[3]
© 2025 BenchChem. All rights reserved. 4/12 Tech Support


https://file.medchemexpress.com/batch_PDF/HY-W003045/3-Bromopyridin-2-ol-SDS-MedChemExpress.pdf
https://sds.fluorochem.co.uk/eng/sds_F077463_en.pdf
https://file.medchemexpress.com/batch_PDF/HY-W003045/3-Bromopyridin-2-ol-SDS-MedChemExpress.pdf
https://sds.fluorochem.co.uk/eng/sds_F077463_en.pdf
https://file.medchemexpress.com/batch_PDF/HY-W003045/3-Bromopyridin-2-ol-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-W003045/3-Bromopyridin-2-ol-SDS-MedChemExpress.pdf
https://sds.fluorochem.co.uk/eng/sds_F077463_en.pdf
https://file.medchemexpress.com/batch_PDF/HY-W003045/3-Bromopyridin-2-ol-SDS-MedChemExpress.pdf
https://sds.fluorochem.co.uk/eng/sds_F077463_en.pdf
https://file.medchemexpress.com/batch_PDF/HY-W003045/3-Bromopyridin-2-ol-SDS-MedChemExpress.pdf
https://sds.fluorochem.co.uk/eng/sds_F077463_en.pdf
https://file.medchemexpress.com/batch_PDF/HY-W003045/3-Bromopyridin-2-ol-SDS-MedChemExpress.pdf
https://sds.fluorochem.co.uk/eng/sds_F077463_en.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1342914?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

P405 Store locked up.[2][3]

Dispose of contents/container
P501 to an approved waste disposal
plant.[4][5]

Physical and Chemical Properties

Quantitative physical and chemical data for (2-Bromopyridin-3-yl)methanamine are limited.
The following table includes data for related compounds to provide a general understanding.

Property Value (for related bromopyridines)
Boiling Point 192 - 194 °C (for 2-Bromopyridine)
] Combustible, forms explosive mixtures with air
Flash Point ] )
on intense heating.
Stability Stable under standard ambient conditions.
Incompatible Materials Strong oxidizing agents, Strong acids.[6][7]

Nitrogen oxides (NOx), Carbon monoxide (CO),

Hazardous Decomposition Products o )
Carbon dioxide (COz2), Hydrogen halides.[5][6]

Experimental Protocols: Safe Handling and Use

The following protocols are generalized for handling a hazardous chemical like (2-
Bromopyridin-3-yl)methanamine in a research laboratory.

Engineering Controls

e Primary Control: All manipulations of (2-Bromopyridin-3-yl)methanamine (weighing,
transfers, reaction setup) must be performed inside a certified chemical fume hood to
prevent inhalation of vapors or dust.[3][6]

e Ventilation: Ensure the fume hood has adequate airflow and is functioning correctly before
starting work.
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o Safety Equipment: A safety shower and eyewash station must be readily accessible and
tested regularly.[2][5]

Personal Protective Equipment (PPE)

A risk assessment should guide the selection of PPE. The minimum required PPE includes:

o Eye/Face Protection: Wear chemical safety goggles with side-shields conforming to EN166
(EVU) or NIOSH (US). A face shield may be required for splash hazards.[2][8]

e Skin Protection:

o Gloves: Wear chemically resistant gloves (e.g., nitrile, neoprene). Check the
manufacturer's breakthrough time data. Dispose of contaminated gloves immediately.

o Lab Coat: Wear a flame-resistant lab coat with long sleeves. Ensure it is fully buttoned.
o Clothing: Do not wear shorts or open-toed shoes.

o Respiratory Protection: If there is a risk of exceeding exposure limits or if working outside a
fume hood (e.g., during a large spill), a full-face respirator with an appropriate cartridge is
necessary.[8]

Handling and Storage Protocol

¢ Receiving: Upon receipt, inspect the container for damage. Store in a cool, dry, and well-
ventilated area away from incompatible materials.[4][5][6] The substance should be stored
locked up or in an area accessible only to authorized personnel.[2][3]

» Weighing: Weigh the compound in a fume hood. Use a disposable weighing boat to minimize
contamination of balances.

» Transfers: Use a spatula for solid transfers or a calibrated pipette for liquids. Perform all
transfers over a tray or secondary containment to catch any spills.

» Reactions: Set up reactions in a fume hood. Ensure all glassware is properly clamped and
secure. If heating, use a controlled heating mantle and monitor the reaction closely. Keep
away from open flames, hot surfaces, and sources of ignition.[6]
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» Post-Handling: After handling, wash hands and any exposed skin thoroughly.[2][3][4]
Decontaminate all work surfaces and equipment.

o Storage: Keep the container tightly closed when not in use.[4][5][6] Store in a designated,
labeled, and secure location.

Emergency Procedures and First Aid
Spill Response

e Evacuate: Evacuate non-essential personnel from the immediate area.
e Ventilate: Ensure the area is well-ventilated (fume hood).
o Control: Remove all sources of ignition.[6]

o Absorb: For small spills, absorb with an inert, non-combustible material (e.g., sand,
vermiculite).[6] Do not use combustible materials like sawdust.

o Collect: Carefully sweep or scoop the absorbed material into a suitable, labeled container for
hazardous waste disposal.[6]

o Decontaminate: Clean the spill area thoroughly with an appropriate solvent (e.g., soap and
water), collecting the cleaning materials for disposal as hazardous waste.

o Large Spills: For large spills, evacuate the area and contact your institution's emergency
response team immediately.

First Aid Measures

Immediate medical attention is required for any significant exposure.[7] Show the Safety Data
Sheet to the attending physician.[7]
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Exposure Route

First Aid Protocol

Inhalation

Move the person to fresh air. If breathing is
difficult or has stopped, provide artificial

respiration. Seek immediate medical attention.

[2]141(7]

Skin Contact

Immediately remove all contaminated clothing.
Wash the affected area with plenty of soap and
water for at least 15 minutes.[4][7] Due to the
potential for fatal skin absorption, seek

immediate medical attention.

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids.[4][7] Remove contact
lenses if present and easy to do.[4] Seek
immediate medical attention from an
ophthalmologist.

Ingestion

Do NOT induce vomiting. Rinse mouth with
water.[2] If the person is conscious, give two
glasses of water to drink. Never give anything
by mouth to an unconscious person. Call a

poison control center or doctor immediately.[4]

[7]

Waste Disposal

» Collection: All waste containing (2-Bromopyridin-3-yl)methanamine, including empty

containers, contaminated PPE, and spill cleanup materials, must be collected in a

designated and properly labeled hazardous waste container.

o Regulations: Do not mix with other waste. Disposal must be carried out by a licensed waste

disposal company in accordance with all local, regional, and national regulations. Do not

empty into drains or release into the environment.[6]

Visualized Workflows and Relationships
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Safe Handling Workflow
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Caption: General workflow for safely handling (2-Bromopyridin-3-yl)methanamine in a
laboratory setting.

Emergency Response Logic

Exposure Occurs

What is the route
of exposure?

\

Inhalation Skin Contact Eye Contact Ingestion
A\ \ \4 A\
Move to Fresh Air Remove Contaminated Clothing Rinse with Water (15 min) Rinse Mouth
Provide Rescue Breathing if Needed Wash with Soap & Water (15 min) Remove Contact Lenses Do NOT Induce Vomiting

L

Seek IMMEDIATE
. Medical Attention gy
(Bring SDS)

Click to download full resolution via product page

Caption: Decision-making flowchart for first aid response to an accidental exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 11/12 Tech Support


http://www.bio-fount.com/cn/goods2/203295_5.html
http://www.bio-fount.com/cn/goods2/203295_5.html
https://file.medchemexpress.com/batch_PDF/HY-W003045/3-Bromopyridin-2-ol-SDS-MedChemExpress.pdf
https://sds.fluorochem.co.uk/eng/sds_F077463_en.pdf
https://www.fishersci.com/store/msds?partNumber=AAA12687&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC350330050&productDescription=2%2C3-DIAMINO-5-BROMOPYRIDIN+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC107411000&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC107405000&countryCode=US&language=en
https://www.echemi.com/sds/2-bromo-3-hydroxymethylpyridine-pd180727111416.html
https://www.benchchem.com/product/b1342914#safety-and-handling-of-2-bromopyridin-3-yl-methanamine
https://www.benchchem.com/product/b1342914#safety-and-handling-of-2-bromopyridin-3-yl-methanamine
https://www.benchchem.com/product/b1342914#safety-and-handling-of-2-bromopyridin-3-yl-methanamine
https://www.benchchem.com/product/b1342914#safety-and-handling-of-2-bromopyridin-3-yl-methanamine
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1342914?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1342914?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 12 /12 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1342914?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

